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Compound of Interest

Compound Name: RU-SKI 43 hydrochloride

Cat. No.: B2925188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of RU-SKI 43 hydrochloride, a potent and selective inhibitor of Hedgehog

acyltransferase (Hhat).[1][2][3] Adherence to this protocol will ensure the integrity and

reproducibility of experiments investigating the Hedgehog signaling pathway and its role in

various cellular processes, including cancer cell proliferation.[4]

Introduction
RU-SKI 43 hydrochloride is a cell-permeable small molecule that selectively inhibits Hhat, the

enzyme responsible for the palmitoylation of Sonic Hedgehog (Shh) protein.[4][5] This post-

translational modification is crucial for Shh signaling. By inhibiting Hhat, RU-SKI 43 effectively

blocks the Shh signaling pathway, making it a valuable tool for studying developmental biology

and diseases such as pancreatic cancer.[4][6] Accurate preparation of a stock solution is the

first critical step for obtaining reliable and consistent experimental results.

Chemical and Physical Properties
A summary of the key properties of RU-SKI 43 hydrochloride is presented in the table below

for easy reference.
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Property Value Source

Chemical Name

2-((2-Methylbutyl)amino)-1-(4-

((3-

methylphenoxy)methyl)-6,7-

dihydrothieno[3,2-c]pyridin-

5(4H)-yl)ethanone

hydrochloride

Molecular Formula C₂₂H₃₀N₂O₂S·HCl [4][5]

Molecular Weight 423.01 g/mol [1][4]

Appearance
Crystalline solid or off-white

semisolid
[5]

Purity ≥98% (HPLC) [4]

IC₅₀ 850 nM for Hhat [2][3][4][7]

Solubility

Soluble to 100 mM in DMSO.

Also soluble in DMF and

Ethanol (30 mg/mL).

[4][5]

Storage Temperature Store at +4°C (as solid). [4]

Experimental Protocols
Materials and Equipment

RU-SKI 43 hydrochloride (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filter-barrier pipette tips
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Stock Solution Preparation (10 mM)
This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used

concentration for in vitro experiments.

Safety Precaution: RU-SKI 43 hydrochloride is for research use only. Handle with care and

use appropriate PPE. All procedures should be performed in a chemical fume hood.

Equilibration: Allow the vial of RU-SKI 43 hydrochloride to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of RU-SKI 43 hydrochloride powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.23 mg of the compound.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the microcentrifuge tube containing the powder. To prepare a 10 mM stock solution with

4.23 mg of the compound, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if

necessary.

Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile, amber microcentrifuge tubes or cryovials.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[2][8] Stock solutions are

stable for up to 6 months at -20°C. When stored at -80°C, please use within 6 months; when

stored at -20°C, use within 1 month.[2]

Preparation of Working Solutions
For cell-based assays, the stock solution must be further diluted to the desired final

concentration in cell culture medium. Typical working concentrations of RU-SKI 43 range from

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b2925188?utm_src=pdf-body
https://www.benchchem.com/product/b2925188?utm_src=pdf-body
https://www.benchchem.com/product/b2925188?utm_src=pdf-body
https://www.medchemexpress.com/RU-SKI-43-hydrochloride.html
https://dcchemicals.com/product_show-RU_SKI_43_hydrochloride_.html?datasheet=datasheet
https://www.medchemexpress.com/RU-SKI-43-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2925188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10 to 20 µM.[2][7]

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Perform a serial dilution of the stock solution in pre-warmed cell culture medium to

achieve the final desired concentration. For example, to prepare a 10 µM working solution,

you can perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of culture

medium).

Mixing: Gently mix the working solution by pipetting up and down before adding it to the

cells.

Control: Prepare a vehicle control using the same final concentration of DMSO in the culture

medium as used for the RU-SKI 43-treated samples.
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Caption: Mechanism of RU-SKI 43 in the Hedgehog signaling pathway.
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Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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